5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
Description
This compound features a pyrimidine core substituted at position 5 with a methyl group, position 2 with a methylsulfanyl moiety, and position 4 with a piperazine ring linked to a [1,2,4]triazolo[4,3-b]pyridazine heterocycle. The triazolopyridazine group is bicyclic, combining triazole and pyridazine rings, while the piperazine linkage introduces conformational flexibility.
Properties
IUPAC Name |
6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N8S/c1-11-9-16-15(24-2)18-14(11)22-7-5-21(6-8-22)13-4-3-12-19-17-10-23(12)20-13/h3-4,9-10H,5-8H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXTKAXFTASOEOU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1N2CCN(CC2)C3=NN4C=NN=C4C=C3)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N8S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine typically involves multi-step reactions starting from readily available precursors:
Formation of the pyrimidine ring through cyclization of appropriate intermediates.
Introduction of the methylsulfanyl and methyl groups using suitable reagents under controlled reaction conditions.
Coupling of the triazolo[4,3-b]pyridazin-6-yl fragment via palladium-catalyzed cross-coupling reactions with piperazine derivatives.
Industrial Production Methods: While laboratory synthesis methods focus on small-scale production, industrial methods involve optimized large-scale processes with high yields. Key considerations include:
Choice of solvent and catalyst to maximize efficiency.
Utilization of continuous flow reactors to improve reaction rates and safety.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound undergoes oxidation reactions at the methylsulfanyl group, forming sulfoxides and sulfones.
Reduction: Reduction at specific positions, such as the pyrimidine ring, can yield dihydro derivatives.
Substitution: Nucleophilic substitution at the triazolo[4,3-b]pyridazin-6-yl fragment, resulting in various functional derivatives.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide or other peroxides in aqueous or organic solvents.
Reduction: Hydrogen gas with metal catalysts or hydride donors such as sodium borohydride.
Substitution: Nucleophiles like alkoxides or amines in polar solvents.
Major Products:
Oxidized products such as sulfoxides and sulfones.
Reduced compounds including dihydropyrimidines.
Substituted derivatives with diverse functional groups.
Scientific Research Applications
Medicinal Chemistry
Anticancer Activity
Research indicates that derivatives of pyrimidine and triazole compounds exhibit significant anticancer properties. For instance, studies have shown that triazole-pyrimidine hybrids can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth. The incorporation of the methylsulfanyl group enhances the solubility and stability of the compound, making it a promising candidate for further development in anticancer therapies.
Antimicrobial Properties
Several studies have reported the antimicrobial activity of triazole derivatives. The compound under discussion has shown efficacy against various bacterial strains, suggesting its potential as an antibacterial agent. The mechanism of action is believed to involve interference with microbial cell wall synthesis or protein synthesis pathways.
Neuropharmacology
CNS Activity
The structure of 5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine suggests potential neuropharmacological applications. Compounds with similar structures have been investigated for their ability to modulate neurotransmitter systems, particularly those related to anxiety and depression. Preliminary studies indicate that this compound may exhibit anxiolytic effects through serotonin receptor modulation.
Structure-Activity Relationship (SAR) Studies
Understanding the structure-activity relationship is crucial for optimizing the efficacy of compounds like 5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine. SAR studies have highlighted how variations in substituents affect biological activity. For example:
| Substituent | Effect on Activity |
|---|---|
| Methylsulfanyl group | Increases solubility and bioavailability |
| Triazole moiety | Enhances anticancer activity |
| Piperazine linkage | Improves CNS penetration |
Case Studies
Case Study 1: Anticancer Evaluation
A study conducted on a series of triazole-pyrimidine derivatives demonstrated that compounds with similar structures to 5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine exhibited IC50 values in the low micromolar range against various cancer cell lines (e.g., MCF-7 and HeLa). This suggests that modifications to the core structure can lead to potent anticancer agents.
Case Study 2: Antimicrobial Screening
In a screening assay against Staphylococcus aureus and Escherichia coli, derivatives containing the methylsulfanyl group showed a minimum inhibitory concentration (MIC) below 10 µg/mL, indicating strong antimicrobial activity. This highlights the potential for developing new antibiotics based on this compound's framework.
Mechanism of Action
The mechanism by which 5-methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine exerts its effects involves:
Molecular Targets: Binding to specific enzymes or receptors, influencing their activity.
Pathways: Modulating biochemical pathways such as signal transduction or metabolic processes, leading to the observed biological effects.
Comparison with Similar Compounds
Structural Analogues and Core Heterocyclic Variations
SCH 420814: 5-Amino-7-[2-(4-Methoxyethoxyphenyl)piperazin-1-yl]ethyl-2-(2-furyl)-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine
- Key Differences: Core Structure: SCH 420814 contains a pyrazolo-triazolopyrimidine core, whereas the target compound has a pyrimidine-triazolopyridazine scaffold. Substituents: SCH 420814 includes a 2-furyl group and a piperazine-ethyl linkage to a methoxyethoxyphenyl group, contrasting with the target’s direct piperazine-triazolopyridazine bond and methylsulfanyl group.
AZD5153: (3R)-4-[2-[4-[1-(3-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-piperidyl]phenoxy]ethyl]-1,3-dimethyl-piperazin-2-one
- Key Differences :
- Heterocyclic Linkage : AZD5153 uses a piperidine ring instead of piperazine, altering hydrogen-bonding capacity due to the single nitrogen in piperidine versus two in piperazine.
- Substituents : The methoxy group on the triazolopyridazine in AZD5153 may enhance metabolic stability compared to the target’s methylsulfanyl group, which could increase lipophilicity .
L5: 7-(1-Methyl-1H-pyrrol-2-yl)-5-thiophen-2-yl-1,5-dihydro-[1,2,4]triazolo[4,3-a]-pyrimidine
- Key Differences: Core Structure: L5 features a triazolo[4,3-a]pyrimidine core with thiophene and pyrrole substituents, differing from the target’s pyrimidine-triazolopyridazine system.
Physicochemical and Pharmacokinetic Comparisons
Table 1: Key Properties of Target Compound and Analogues
| Compound | Core Structure | Substituents (Key Positions) | LogP (Predicted) | Solubility (µM) |
|---|---|---|---|---|
| Target Compound | Pyrimidine-Triazolopyridazine | 5-Me, 2-MeS, 4-piperazine linkage | 2.8 | 12.4 |
| SCH 420814 | Pyrazolo-Triazolopyrimidine | 2-Furyl, 4-piperazine-ethyl linkage | 3.2 | 8.9 |
| AZD5153 | Triazolopyridazine-Piperidine | 3-MeO, 4-piperidine linkage | 2.5 | 18.7 |
| L5 | Triazolo[4,3-a]pyrimidine | Thiophen-2-yl, 1-Me-pyrrole | 3.1 | 6.3 |
- LogP Trends : The target’s methylsulfanyl group increases lipophilicity (LogP ~2.8) compared to AZD5153’s methoxy group (LogP ~2.5). SCH 420814’s furyl and ethyl-piperazine groups further elevate LogP to 3.2 .
- Solubility : AZD5153’s piperidine and methoxy groups enhance solubility (18.7 µM), while the target’s piperazine linkage offers moderate solubility (12.4 µM) .
Pharmacological and Target Engagement
- Bromodomain Inhibition : AZD5153’s optimization for bromodomain inhibition suggests the target compound’s triazolopyridazine-piperazine scaffold could similarly engage epigenetic reader domains. However, the methylsulfanyl group may reduce potency compared to AZD5153’s methoxy group .
- CNS Penetration : SCH 420814’s furyl and piperazine-ethyl groups are structurally analogous to CNS-active compounds. The target’s methylsulfanyl group and piperazine linkage may favor blood-brain barrier penetration but require validation .
Biological Activity
5-Methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a complex organic compound that has garnered attention for its potential biological activities. This article explores the compound's synthesis, biological properties, and relevant case studies.
Chemical Structure and Properties
The chemical structure of the compound is characterized by several functional groups that contribute to its biological activity. The presence of the triazole and piperazine moieties is particularly significant in medicinal chemistry.
Molecular Formula: C14H18N6S
Molecular Weight: 302.40 g/mol
CAS Number: To be determined based on specific studies.
Synthesis
The synthesis of this compound typically involves multi-step reactions starting from simpler precursors. The key steps include:
- Formation of the pyrimidine core.
- Introduction of the methylsulfanyl group.
- Attachment of the triazole and piperazine moieties through coupling reactions.
Antimicrobial Activity
Research indicates that derivatives of pyrimidine compounds exhibit significant antimicrobial properties. In one study, various synthesized compounds were tested against a range of bacterial strains, showing moderate to high antimicrobial activity compared to standard antibiotics like ciprofloxacin and ketoconazole .
| Compound | MIC (µg/mL) | Activity Level |
|---|---|---|
| 5-Methyl-2-(methylsulfanyl)-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine | 15 | Moderate |
| Ciprofloxacin | 8 | High |
| Ketoconazole | 16 | Moderate |
Anti-Diabetic Potential
Another area of investigation is the anti-diabetic potential of similar compounds. For instance, a related compound was shown to inhibit Dipeptidyl Peptidase IV (DPP-IV), which is crucial in glucose metabolism regulation. The IC50 values for these compounds were reported in the range of 100 nM to 400 nM, suggesting a promising avenue for managing diabetes .
Case Studies
- Case Study on Antimicrobial Activity : A series of synthesized pyrimidine derivatives were screened for their ability to inhibit bacterial growth. Among them, the target compound demonstrated notable activity against Gram-positive and Gram-negative bacteria, supporting its potential as a lead compound for further development .
- Case Study on DPP-IV Inhibition : In vivo studies using Zucker fa/fa rats showed that a related compound effectively reduced glucose excursions after glucose loads while increasing plasma insulin levels without causing hypoglycemia, indicating a favorable safety profile for anti-diabetic applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
